N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-5-bromofuran-2-carboxamide

• IUPAC Name: N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C15H14BrNO5/c1-15(19,7-17-14(18)11-4-5-13(16)22-11)9-2-3-10-12(6-9)21-8-20-10/h2-6,19H,7-8H2,1H3,(H,17,18)
• InChI Key: QXEDDCBJNHLDBM-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(O1)Br)(C2=CC3=C(C=C2)OCO3)O
• Molecular Formula: C15H14BrNO5
• Molecular Weight: 368.18 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-5-bromofuran-2-carboxamide”, there are related compounds that have been synthesized. For instance, a series of organoselenium compounds incorporating the benzo[d][1,3]dioxole subunit have been synthesized. The synthesis involved various spectroscopic techniques and single crystal X-ray crystallographic results.

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed using various techniques such as multinuclear NMR (1H, 13C, and 77Se), IR, and mass spectrometry. Single crystal X-ray crystallographic results have also been reported.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, diselenide was transformed into various synthetically important unsymmetrical monoselenides by cleavage of the Se–Se bond with sodium borohydride or rongalite followed by the addition of suitable electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied. For example, the molecular descriptors like TPSA Pka, number of hydrogen bond acceptors and donors of related compounds have been analyzed.

Scientific Research Applications

Anticancer Potential

• Researchers have explored the antitumor activity of this compound. . Glucose-starved tumor cells are dependent on mitochondria, and compound 6 inhibits mitochondrial membrane potential, making it a potential candidate for treating glucose-starved tumors.

Medicinal Chemistry

• The compound’s structure includes a benzodioxole ring, which is a common motif in medicinal chemistry. .

Histone Deacetylase (HDAC) Inhibition

• . HDAC inhibitors are relevant in epigenetic cancer therapies.

Mechanism of Action

While the exact mechanism of action for “N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-5-bromofuran-2-carboxamide” is not known, related compounds have shown various biological activities. For instance, a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties have shown anticancer activity against various cancer cell lines. One of these compounds caused cell cycle arrest at the S phase and induced apoptosis in CCRF-CEM cancer cells.

Safety and Hazards

While specific safety and hazard information for “N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-5-bromofuran-2-carboxamide” is not available, general precautions such as avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, and using personal protective equipment should be taken when handling similar compounds.

Future Directions

The future directions for research on “N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-5-bromofuran-2-carboxamide” and similar compounds could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of these molecules. These compounds could serve as a template for the discovery and development of novel bioactive molecules.